Cas no 2138177-84-9 (1(2H)-Isoquinolinone, 4-bromo-7-ethyl-3-methyl-)

• Product Name: 1(2H)-Isoquinolinone, 4-bromo-7-ethyl-3-methyl-
• CAS No: 2138177-84-9
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 5258621
• Update Time: 2025-05-22

1(2H)-Isoquinolinone, 4-bromo-7-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 4-bromo-7-ethyl-3-methyl-

• Inchi： 1S/C12H12BrNO/c1-3-8-4-5-9-10(6-8)12(15)14-7(2)11(9)13/h4-6H,3H2,1-2H3,(H,14,15)
• InChI Key： YATIJLNLDVLQIK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(CC)=C2)C(Br)=C(C)N1

Additional information on 1(2H)-Isoquinolinone, 4-bromo-7-ethyl-3-methyl-

4-Bromo-7-Ethyl-3-Methyl-1(2H)-Isoquinolinone (CAS No. 2138177-84-9)

4-Bromo-7-Ethyl-3-Methyl-1(2H)-Isoquinolinone is a highly specialized organic compound with the CAS registry number 2138177-84-9. This compound belongs to the class of isoquinolinones, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The isoquinolinone core of this molecule is characterized by its fused benzene and pyridone rings, which provide a rigid and planar structure conducive to various functional group substitutions.

The structure of 4-Bromo-7-Ethyl-3-Methyl-1(2H)-Isoquinolinone features several key substituents: a bromine atom at position 4, an ethyl group at position 7, and a methyl group at position 3. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its biological activity and reactivity. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of isoquinolinones, making them valuable candidates for drug design and catalysis.

One of the most significant advancements in the study of 4-Bromo-7-Ethyl-3-Methyl-1(2H)-Isoquinolinone involves its application as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can be efficiently converted into various isoquinoline derivatives with enhanced pharmacological properties. For instance, its use as an intermediate in the synthesis of kinase inhibitors has shown promising results in preclinical models, suggesting potential applications in oncology and neurodegenerative diseases.

Another area where 4-Bromo-7-Ethyl-3-Methyl-1(2H)-Isoquinolinone has garnered attention is its role in asymmetric catalysis. The bromine substituent at position 4 has been exploited as a directing group in enantioselective reactions, enabling the construction of chiral centers with high enantiomeric excess. This has opened new avenues for the synthesis of complex natural products and chiral pharmaceuticals.

In terms of synthesis, 4-Bromo-7-Ethyl-3-Methyl-1(2H)-Isoquinolinone is typically prepared via multi-step reactions involving nucleophilic aromatic substitution and cyclization processes. Recent optimizations have focused on improving the yield and purity of the compound through the use of microwave-assisted synthesis and continuous flow reactors. These advancements have significantly reduced production times while maintaining high-quality standards.

From an environmental perspective, 4-Bromo-7-Ethyl-3-Methyl-1(2H)-Isoquinolinone exhibits favorable biodegradation characteristics under aerobic conditions. Studies have shown that it undergoes rapid mineralization in soil microcosms, making it a more sustainable choice compared to traditional organic compounds used in industrial applications.

In conclusion, 4-Bromo-7-Ethyl-3-Methyl-1(2H)-Isoquinolinone (CAS No. 2138177-84) is a versatile compound with immense potential across multiple scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and biological applications, positions it as a key player in modern chemical research. As ongoing investigations continue to uncover new functionalities for this compound, its role in advancing science and technology is expected to grow significantly.